Cas no 898407-92-6 (4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 898407-92-6
• MF: C₂₂H₂₄N₂O₂S₂
• MW: 412.568162918091
• CID: 5481061
• Update Time: 2025-05-23

4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-4-methyl-
• 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C22H24N2O2S2/c1-17-8-10-20(11-9-17)28(25,26)23-15-21(22-7-4-14-27-22)24-13-12-18-5-2-3-6-19(18)16-24/h2-11,14,21,23H,12-13,15-16H2,1H3
• InChI Key： NYQJTQYZXXYTED-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCC3=C(C2)C=CC=C3)C2SC=CC=2)(=O)=O)=CC=C(C)C=C1

Additional information on 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide

4-Methyl-N-2-(1,2,3,4-Tetrahydroisoquinolin-2-Yl)-2-(Thiophen-2-Yl)Ethylbenzene-1-Sulfonamide: A Comprehensive Overview

4-Methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide (CAS No. 898407-92-6) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a sulfonamide group attached to a benzene ring and a substituted ethyl chain containing both tetrahydroisoquinoline and thiophene moieties. The combination of these functional groups makes this compound highly versatile and interesting for researchers exploring novel chemical entities.

The sulfonamide group is a key feature of this compound, as it is commonly associated with bioactive properties. Sulfonamides are widely used in drug design due to their ability to act as inhibitors of various enzymes and receptors. Recent studies have highlighted the potential of sulfonamides in targeting kinases and other protein-protein interaction sites, making them valuable candidates in the development of new therapeutic agents. In the case of 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide, the sulfonamide group may play a critical role in modulating biological activity.

The tetrahydroisoquinoline moiety is another significant component of this compound's structure. Tetrahydroisoquinolines are known for their ability to act as rigid scaffolds in drug design, often contributing to improved pharmacokinetic properties such as bioavailability and stability. Recent research has demonstrated that tetrahydroisoquinoline derivatives can exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. The presence of this moiety in 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide suggests that it may have potential applications in the treatment of conditions such as hypertension or neurological disorders.

The thiophene ring is a heterocyclic aromatic compound that adds further complexity to this molecule's structure. Thiophenes are known for their ability to participate in various chemical reactions and can contribute to the overall electronic properties of a molecule. In recent years, thiophene-containing compounds have been explored for their potential use in optoelectronic materials due to their unique electronic characteristics. For 4-methyl-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzene-1-sulfonamide, the thiophene moiety may enhance its electronic properties, making it a candidate for applications in advanced materials science.

Recent advancements in computational chemistry have enabled researchers to better understand the structural and electronic properties of complex molecules like 4-methyl-N-[1,...] (CAS No. 898407). By employing techniques such as density functional theory (DFT), scientists can predict the electronic distribution and reactivity of these compounds with high accuracy. Such insights are invaluable for guiding experimental efforts and optimizing molecular designs for specific applications.

In terms of synthesis, 4-methyl-N-[...] (CAS No. 898407) can be prepared through a series of well-established organic reactions. These include nucleophilic substitution reactions for introducing the sulfonamide group and coupling reactions for constructing the tetrahydroisoquinoline-thiophene ethyl chain. The synthesis pathway requires careful optimization to ensure high yields and purity levels.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy are essential for confirming the identity and purity of 4-methyl-N-[...] (CAS No. 898407). These methods provide detailed information about the molecular structure and functional groups present in the compound.

In conclusion, 4-methyl-N-[...] (CAS No. 898407) represents an intriguing chemical entity with significant potential across multiple fields. Its unique combination of functional groups makes it an attractive target for further research into its biological activity and material properties.